2-[(2,2,2-Trifluoroethyl)carbamoyl]acetic acid
Overview
Description
“2-[(2,2,2-Trifluoroethyl)carbamoyl]acetic acid” is a chemical compound with the molecular formula C5H6F3NO3 . It has a molecular weight of 185.10 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C4H4F3NO3/c5-4(6,7)1-8-2(9)3(10)11/h1H2,(H,8,9)(H,10,11) .Physical And Chemical Properties Analysis
The compound has a molecular weight of 185.10 . Other physical and chemical properties like boiling point, melting point, etc., are not available in the sources I found.Scientific Research Applications
Toxicity and Safety Concerns
Trifluoroacetic acid (TFAA), which shares structural similarities with 2-[(2,2,2-Trifluoroethyl)carbamoyl]acetic acid, is used in industrial and laboratory settings. A study reported a case involving dermal exposure to TFAA, highlighting its potential toxicity and the necessity for safety measures during handling. Despite the structural similarities with hydrofluoric acid, TFAA showed no significant systemic toxicity in this case, indicating a notable difference in the toxicological profiles of these compounds (Sun & Corbett, 2017).
Chemical Synthesis and Catalysis
Research on acetic acid steam reforming, which can relate to derivatives like this compound, has been advancing. This process is crucial for hydrogen generation from bio-oil components, with acetic acid being a primary substance. Developments in catalysts and reforming processes have improved activity, stability, and resistance to coking, enhancing the efficiency of converting acetic acid to valuable resources (Zhang et al., 2018).
Material Science and Nanotechnology
In material science, the functionalization of surfaces with carboxylic acids, including derivatives like this compound, is a common strategy. A method was presented to specifically increase the carboxylic acid content on fluorescent nanodiamond surfaces, which is essential for covalent surface conjugation. This process significantly enhanced nanodiamond homogeneity and improved functionalization efficiency, demonstrating the relevance of such chemical derivatives in nanotechnology applications (Shenoy et al., 2022).
Analytical Chemistry
The derivatization of carboxylic acids, including this compound, is crucial in analytical chemistry for enhancing detection sensitivity. A technique was developed for the rapid derivatization of aqueous carboxylic acids to their 2,2,2-trifluoroethylamide derivatives, facilitating easier detection by electron-capture detection (ECD) or mass spectrometry. This method offers a sensitive alternative for analyzing environmental samples, indicating the broad applicability of such chemical derivatives in environmental analytical chemistry (Ford et al., 2007).
Properties
IUPAC Name |
3-oxo-3-(2,2,2-trifluoroethylamino)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6F3NO3/c6-5(7,8)2-9-3(10)1-4(11)12/h1-2H2,(H,9,10)(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXEJBJWBNWGDRT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)NCC(F)(F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6F3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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